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Compound of Interest

Compound Name: 3-Bromopiperidin-2-one

Cat. No.: B1266126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromopiperidin-2-one is a valuable synthetic intermediate in medicinal chemistry and drug

discovery. As an α-halo lactam, the bromine atom at the 3-position is susceptible to

displacement by a variety of nucleophiles, providing a versatile platform for the synthesis of

diverse 3-substituted piperidin-2-one derivatives. These derivatives are key structural motifs in

a range of biologically active compounds. This document provides detailed application notes

and protocols for conducting nucleophilic substitution reactions on 3-Bromopiperidin-2-one,

intended to guide researchers in the development of novel chemical entities.

The reactivity of 3-Bromopiperidin-2-one is primarily governed by the electrophilic nature of

the carbon atom bonded to the bromine. The adjacent electron-withdrawing carbonyl group

enhances this electrophilicity, facilitating nucleophilic attack. Common nucleophiles employed

in these reactions include amines, thiols, and alkoxides, leading to the formation of 3-amino-, 3-

thio-, and 3-alkoxy-piperidin-2-one derivatives, respectively. The reaction mechanism is

typically a bimolecular nucleophilic substitution (SN2), which involves a backside attack by the

nucleophile, leading to an inversion of stereochemistry if the starting material is chiral.
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The general transformation for the nucleophilic substitution of 3-Bromopiperidin-2-one can be

depicted as follows:
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Combine 3-Bromopiperidin-2-one,
Amine, Base, and Solvent

Heat Reaction Mixture
(e.g., 60-100 °C)

Monitor Reaction Progress by TLC or LC-MS

Aqueous Work-up and Extraction

Purify by Column Chromatography

Characterize Product
(NMR, MS)
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Combine 3-Bromopiperidin-2-one,
Thiol, Base, and Solvent

Stir at Room Temperature or Heat Gently

Monitor Reaction Progress by TLC or LC-MS

Aqueous Work-up and Extraction

Purify by Column Chromatography

Characterize Product
(NMR, MS)
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Prepare Alkoxide Solution
(e.g., NaOR from ROH and NaH)

Add 3-Bromopiperidin-2-one to Alkoxide

Monitor Reaction Progress by TLC or GC-MS

Quench and Perform Aqueous Work-up

Purify by Distillation or Chromatography

Characterize Product
(NMR, MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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